![molecular formula C20H20ClN3O5S B298832 Methyl 4-[2-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]benzoate](/img/structure/B298832.png)
Methyl 4-[2-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[2-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]benzoate, also known as MCCB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, particularly in the area of medicinal chemistry. MCCB is a member of the hydrazide-hydrazone family of compounds, which have been extensively studied for their diverse biological activities.
Mechanism of Action
The mechanism of action of Methyl 4-[2-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]benzoate is not fully understood, but studies have suggested that it may act through multiple pathways. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication. This compound has also been shown to inhibit the activity of acetylcholinesterase by binding to the enzyme's active site.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the formation of amyloid beta plaques, which are implicated in the development of Alzheimer's disease. This compound has also been shown to reduce blood glucose levels in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl 4-[2-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]benzoate is its potent cytotoxic activity against cancer cells, which makes it a promising candidate for the development of novel anticancer drugs. Additionally, this compound exhibits a wide range of biological activities, making it a versatile compound for use in various research applications. However, one limitation of this compound is that its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several potential future directions for research on Methyl 4-[2-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]benzoate. One area of interest is the development of novel anticancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for its therapeutic use. Finally, studies are needed to investigate the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and diabetes.
Synthesis Methods
The synthesis of Methyl 4-[2-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]benzoate involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-(4-chlorophenylsulfonyl)-2-pyrrolidinylhydrazine to form the hydrazide intermediate. Finally, the hydrazide is reacted with methyl 4-formylbenzoate to yield this compound.
Scientific Research Applications
Methyl 4-[2-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)carbohydrazonoyl]benzoate has been extensively studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. Studies have shown that this compound exhibits potent cytotoxic activity against a wide range of cancer cell lines, making it a promising candidate for the development of novel anticancer drugs. Additionally, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is implicated in the development of Alzheimer's disease. This compound has also been shown to exhibit hypoglycemic activity, making it a potential candidate for the treatment of diabetes.
properties
Molecular Formula |
C20H20ClN3O5S |
---|---|
Molecular Weight |
449.9 g/mol |
IUPAC Name |
methyl 4-[(E)-[[1-(4-chlorophenyl)sulfonylpyrrolidine-2-carbonyl]hydrazinylidene]methyl]benzoate |
InChI |
InChI=1S/C20H20ClN3O5S/c1-29-20(26)15-6-4-14(5-7-15)13-22-23-19(25)18-3-2-12-24(18)30(27,28)17-10-8-16(21)9-11-17/h4-11,13,18H,2-3,12H2,1H3,(H,23,25)/b22-13+ |
InChI Key |
SQWCGDRTQOPXPG-LPYMAVHISA-N |
Isomeric SMILES |
COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
SMILES |
COC(=O)C1=CC=C(C=C1)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.